Cas no 1804364-59-7 (2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804364-59-7
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4838928
• Update Time: 2025-06-11

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6ClF3INO2/c9-2-5-7(13)6(16-8(10,11)12)1-4(3-15)14-5/h1,15H,2-3H2
• InChI Key： QUCVSYDKRHIWQN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CO)=NC=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol

Introduction to 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804364-59-7) and Its Emerging Applications in Chemical Biology

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1804364-59-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including a chloromethyl moiety, an iodo substituent, a trifluoromethoxy group, and a methanol side chain, endows it with exceptional potential for further derivatization and utilization in pharmaceutical research, agrochemical development, and material science.

The chloromethyl group (–CH₂Cl) serves as a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of various functional units such as amines, thiols, and alcohols. This property makes the compound an invaluable intermediate in the synthesis of complex molecules, particularly in medicinal chemistry where targeted modifications are often required to optimize pharmacokinetic and pharmacodynamic profiles. The iodo substituent at the 3-position provides another layer of reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

The trifluoromethoxy group (–OCF₃) is a hallmark of many modern pharmaceuticals due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its electron-withdrawing nature can significantly influence the electronic properties of the surrounding scaffold, thereby tuning the compound’s interactions with biological targets. This feature has been extensively explored in drug design to enhance binding to enzymes and receptors while minimizing off-target effects. Additionally, the methanol side chain at the 6-position adds polarity to the molecule, which can be exploited to improve solubility or target specific cellular compartments.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol. For instance, researchers have leveraged its reactivity in flow chemistry systems to achieve high-yield transformations under controlled conditions. This approach not only improves scalability but also enhances reproducibility, which is critical for industrial applications. Moreover, computational studies have demonstrated that the compound’s conformational flexibility allows it to interact with diverse biological targets, making it a promising candidate for structure-based drug design.

In the realm of medicinal chemistry, this compound has been investigated as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the chloromethyl, iodo, and trifluoromethoxy groups provides multiple opportunities for selective functionalization around the pyridine core. For example, recent studies have shown that derivatives of this scaffold exhibit potent inhibitory activity against tyrosine kinases by incorporating additional pharmacophores through palladium-catalyzed cross-coupling reactions. Such findings underscore the compound’s potential as a building block for next-generation therapeutics.

The agrochemical sector has also recognized the value of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol due to its structural similarity to known herbicides and fungicides. By modifying its functional groups strategically, chemists can develop novel agrochemicals with improved efficacy and environmental safety profiles. For instance, incorporating bioisosteric replacements or altering substitution patterns can lead to compounds that disrupt essential metabolic pathways in pests while minimizing harm to non-target organisms.

Material science applications are another emerging frontier for this compound. Its ability to undergo controlled polymerization or coordination with metal ions suggests potential uses in advanced materials such as organic electronics or metal-organic frameworks (MOFs). These materials are increasingly relevant in areas like catalysis, gas storage, and optoelectronics. By tuning the electronic properties through functional group modifications, researchers aim to develop innovative materials with tailored properties for specialized applications.

The synthesis of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-methanol itself presents an intriguing challenge that has driven innovation in synthetic organic chemistry. Traditional methods often involve multi-step sequences with harsh conditions or low yields. However, recent reports have introduced more efficient routes that employ transition-metal catalysis or photoredox systems to streamline production. These advances not only reduce costs but also minimize waste generation—a critical consideration in sustainable chemistry practices.

From a computational perspective, molecular modeling studies have provided insights into how structural variations influence biological activity. By integrating experimental data with quantum mechanical calculations (e.g., DFT), researchers can predict binding affinities and optimize lead compounds more rapidly than traditional trial-and-error approaches. This interdisciplinary approach has accelerated drug discovery pipelines significantly over recent years.

The future prospects for this compound remain bright as new synthetic strategies continue to emerge alongside expanding knowledge about its reactivity patterns across different disciplines—pharmaceuticals included where it may serve as an intermediate toward new therapeutics targeting unmet medical needs.